Cas no 126-04-5 (Benzeneethanol, a-[2-(dimethylamino)-1-methylethyl]-a-phenyl-)

• Product Name: Benzeneethanol, a-[2-(dimethylamino)-1-methylethyl]-a-phenyl-
• CAS No: 126-04-5
• MF: C₁₉H₂₅NO
• MW: 283.407905340195
• CID: 117286
• Update Time: 2024-11-26

Benzeneethanol, a-[2-(dimethylamino)-1-methylethyl]-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-[2-(dimethylamino)-1-methylethyl]-a-phenyl-
• 4-(dimethylamino)-3-methyl-1,2-diphenylbutan-1-ol
• alpha-[2-(dimethylamino)-1-methylethyl]-alpha-phenylphenethyl alcohol
• D-oxyphene HCL
• Propoxyphene carbinol.
• α-[2-(Dimethylamino)-1-methylethyl]-α-phenylbenzeneethanol
• (2S,3R)-(+)-4-Dimethylamino-1,2-diphenyl-3-methyl-2-butanol,99%
• DL-ALPHA-4-DIMETHYLAMINO-1,2-DIPHENYL-3-METHYL-2-BUTANOL(WXG03163)
• Benzeneethanol, α-[2-(dimethylamino)-1-methylethyl]-α-phenyl-

• Inchi： 1S/C19H25NO/c1-16(15-20(2)3)19(21,18-12-8-5-9-13-18)14-17-10-6-4-7-11-17/h4-13,16,21H,14-15H2,1-3H3
• InChI Key： INTCGJHAECYOBW-UHFFFAOYSA-N
• SMILES： C(O)(C(C)CN(C)C)(C1=CC=CC=C1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 283.19375
• Monoisotopic Mass: 283.193614
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Density: 1.043
• Boiling Point: 418.7°Cat760mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.565
• PSA: 23.47
• LogP: 3.31460
• pka: 14.13±0.29(Predicted)